Cas no 2137555-83-8 (Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate)

Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is a fluorinated alkyne ester with a sterically hindered tert-butyl group, offering enhanced stability and selectivity in synthetic applications. The presence of geminal difluoro and dimethyl substituents at the 4-position introduces unique electronic and steric effects, making it a valuable intermediate for constructing complex fluorinated frameworks. Its alkyne functionality allows for further derivatization via click chemistry or cross-coupling reactions, while the ester group provides versatility in hydrolysis or transesterification pathways. This compound is particularly useful in medicinal chemistry and materials science, where controlled fluorination and structural rigidity are desired. High purity and well-defined reactivity ensure consistent performance in demanding synthetic workflows.
Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate structure
2137555-83-8 structure
Product Name:Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
CAS No:2137555-83-8
MF:C11H16F2O2
MW:218.240350723267
CID:5297445
Update Time:2025-05-20

Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
    • 2-Pentynoic acid, 5,5-difluoro-4,4-dimethyl-, 1,1-dimethylethyl ester
    • Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
    • Inchi: 1S/C11H16F2O2/c1-10(2,3)15-8(14)6-7-11(4,5)9(12)13/h9H,1-5H3
    • InChI Key: ZLMONSABVIRFIO-UHFFFAOYSA-N
    • SMILES: FC(C(C#CC(=O)OC(C)(C)C)(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 300
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3

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Additional information on Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate: A Comprehensive Overview

Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No: 2137555-83-8) is a highly specialized organic compound with a unique structure and versatile applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its potential in advanced chemical synthesis and its role in the development of novel materials. In this article, we will delve into the structural properties, synthesis methods, applications, and recent research findings related to Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate.

The molecular structure of Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate is characterized by a pentynoate backbone with specific substituents that confer unique chemical properties. The presence of fluorine atoms at the 5th position and methyl groups at the 4th position introduces steric hindrance and electronic effects that influence its reactivity and stability. This compound belongs to the class of alkynyl esters, which are known for their ability to undergo various transformations in organic synthesis.

Recent studies have highlighted the importance of Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to act as a precursor for the formation of carbon-carbon bonds has made it a valuable building block in material science. Researchers have explored its use in click chemistry reactions, where it serves as a reactive intermediate for constructing complex molecular architectures.

In terms of synthesis, Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-ynoate can be prepared through a variety of methods, including alkyne metathesis and organocatalytic processes. These methods have been optimized to enhance yield and purity, making it more accessible for large-scale production. The development of efficient synthetic routes has been a focal point in recent research, driven by the increasing demand for this compound in industrial applications.

The physical and chemical properties of Tert-butyl 5,5-difluoro-4,4-dimethylpent-2-yne oate have been extensively studied to understand its behavior under different conditions. Its melting point, boiling point, and solubility characteristics are critical factors that influence its suitability for various applications. Recent advancements in analytical techniques have enabled precise determination of these properties, providing valuable insights into its potential uses.

One of the most promising applications of Tert-butyl 5,5-difluoro -4 ,4 -dimethyl pent -2 -y no ate is in the field of drug discovery. Its unique structure allows it to serve as a scaffold for designing bioactive molecules with specific pharmacological properties. Researchers have investigated its role in medicinal chemistry as a potential lead compound for developing new drugs targeting various diseases.

In conclusion, Tert -butyl 5 , ,difluor o - , di methyl pent -y no ate ( CAS No: ) is a multifaceted compound with significant potential in modern chemistry and materials science . Its structural features , versatile synthesis methods , and diverse applications make it an essential component in contemporary research . As new discoveries continue to emerge , this compound is expected to play an even more prominent role in advancing scientific innovation .

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